Cas no 2060034-37-7 (6,8-dibromoisoquinoline-1-carboxylic acid)

• Product Name: 6,8-dibromoisoquinoline-1-carboxylic acid
• CAS No: 2060034-37-7
• MF: C₁₀H₅Br₂NO₂
• MW: 330.960201025009
• MDL: MFCD30477886
• CID: 5222194
• PubChem ID: 125426560
• Update Time: 2025-10-24

6,8-dibromoisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 6,8-dibromo-
• 6,8-dibromoisoquinoline-1-carboxylic acid

• MDL： MFCD30477886
• Inchi： 1S/C10H5Br2NO2/c11-6-3-5-1-2-13-9(10(14)15)8(5)7(12)4-6/h1-4H,(H,14,15)
• InChI Key： RASNOBCRGVGLLF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=C(Br)C=C2Br)C=CN=1

Additional information on 6,8-dibromoisoquinoline-1-carboxylic acid

Recent Advances in the Study of 6,8-Dibromoisoquinoline-1-carboxylic Acid (CAS: 2060034-37-7)

6,8-Dibromoisoquinoline-1-carboxylic acid (CAS: 2060034-37-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic carboxylic acid derivative has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex pharmaceutical agents. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a noteworthy subject for research analysts in the field.

The synthesis of 6,8-dibromoisoquinoline-1-carboxylic acid has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves yield and purity, addressing previous challenges in its production. This advancement is critical for enabling larger-scale studies and potential commercialization of derivatives based on this compound.

In terms of biological activity, 6,8-dibromoisoquinoline-1-carboxylic acid has demonstrated notable inhibitory effects against several kinases implicated in cancer progression. A recent preclinical study highlighted its ability to selectively target specific kinase domains, reducing tumor growth in vitro and in vivo. These findings suggest its potential as a lead compound for developing new anticancer therapies, particularly for resistant forms of cancer where current treatments are ineffective.

Further investigations into the mechanistic pathways of 6,8-dibromoisoquinoline-1-carboxylic acid have revealed its role in modulating cellular signaling pathways. Researchers have identified its interaction with key proteins involved in inflammation and immune response, opening new avenues for its use in autoimmune and inflammatory diseases. A 2024 study in Nature Chemical Biology provided structural insights into these interactions, offering a foundation for rational drug design.

The compound's versatility as a chemical scaffold has also been explored. Derivatives of 6,8-dibromoisoquinoline-1-carboxylic acid have been synthesized and tested for various pharmacological properties, including antimicrobial and antiviral activities. One derivative, in particular, showed potent activity against a range of Gram-positive bacteria, suggesting its potential as a new class of antibiotics in an era of increasing antimicrobial resistance.

Despite these promising developments, challenges remain in the clinical translation of 6,8-dibromoisoquinoline-1-carboxylic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further investigation in drug development pipelines.

In conclusion, 6,8-dibromoisoquinoline-1-carboxylic acid (CAS: 2060034-37-7) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent advances in its synthesis, coupled with growing understanding of its biological activities, position it as a compound of significant interest for researchers in chemical biology and pharmaceutical development. Continued exploration of its potential will likely yield important contributions to the field in the coming years.